Cas no 17618-77-8 (2-Hexene, 3-methyl-)

2-Hexene, 3-methyl- structure

Product Name:2-Hexene, 3-methyl-

CAS No:17618-77-8

MF:C₇H₁₄

MW:98.186062335968

CID:143464

PubChem ID:5352660

Update Time:2025-04-19

2-Hexene, 3-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Hexene, 3-methyl-
- 3-methylhex-2-ene
- 2-Hexene,3-methyl
- 3-methyl-2-hexene
- 3-Methyl-2-hexene (cis- and trans- Mixture)
- 3-Methyl-hex-2-en
- 3-methyl-hex-2-ene
- CIS 3-METHYL-2-HEXENE
- 3-Methyl-2-hexene (2E)-3-Methyl-2-hexene
- TRANS-3-METHYL-2-HEXENE
- 2-Hexene, 3-methyl
- 3-METHYL-2-HEXENE (CIS- AND TRANS- MIXTURE) 95+%
- 3-Methyl-trans-2-hexene
- (E)-3-methylhex-2-ene
- (2E)-3-Methyl-2-hexene
- NSC73931
- (E)-2-Hexene, 3-methyl
- NSC 73931
- DTXSID701025650
- trans-3-methyl-hex-2-ene
- (E)-3-Methyl-2-hexene
- 2-Hexene, 3-methyl-, (E)-
- MFCD00039947
- 20710-38-7
- 17618-77-8
- JZMUUSXQSKCZNO-FNORWQNLSA-N
- JZMUUSXQSKCZNO-UHFFFAOYSA-N
- NSC-73931
- Inchi： 1S/C7H14/c1-4-6-7(3)5-2/h5H,4,6H2,1-3H3/b7-5+
- InChI Key： JZMUUSXQSKCZNO-FNORWQNLSA-N
- SMILES： C(/C(=C/C)/C)CC

Computed Properties

Exact Mass: 98.10960
Monoisotopic Mass: 98.10955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 60.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.3
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Uncertain
Density: 0.72
Boiling Point: 94 °C
Flash Point: °C
PSA: 0.00000
LogP: 2.75270
Solubility: Uncertain

2-Hexene, 3-methyl- Production Method

Production Method 1

17618-77-8

7642-10-6

1113-56-0

2532-58-3

28823-41-8

287-92-3

3524-73-0

14686-13-6

2146-38-5

14686-14-7

7459-71-4

6443-92-1

816-79-5

108-87-2

1759-58-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C

Reference

A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane

Stober, Robert; et al, ChemCatChem, 2022, 14(18),